Cas no 415898-82-7 (5-cyclopropylIsoxazole)

• Product Name: 5-cyclopropylIsoxazole
• CAS No: 415898-82-7
• MF: C₆H₇NO
• MW: 109.125881433487
• CID: 2124955
• PubChem ID: 10214380
• Update Time: 2025-04-21

5-cyclopropylIsoxazole Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropylIsoxazole
• Z-(9S)-2-acetoxy-2-acetyl-5,9-dimethyl-10-hydroxy-decan-4-enoic acid tert-butyl ester
• DA-06004
• EN300-761526
• 415898-82-7
• SCHEMBL353744
• CS-0260862
• AKOS014574009
• 5-cyclopropyl-1,2-oxazole

• Inchi： 1S/C6H7NO/c1-2-5(1)6-3-4-7-8-6/h3-5H,1-2H2
• InChI Key： FIGXUYQWSMOGBU-UHFFFAOYSA-N
• SMILES： O1C(=CC=N1)C1CC1

Computed Properties

• Exact Mass: 370.23600
• Monoisotopic Mass: 109.052763847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 90.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 89.90000
• LogP: 3.35410